5,7-dichloro-4-morpholin-4-yl-2,3,4,4a,9,9a-hexahydro-1H-xanthen-9-ol

• IUPAC Name: 5,7-dichloro-4-morpholin-4-yl-2,3,4,4a,9,9a-hexahydro-1H-xanthen-9-ol
• InChI: InChI=1S/C17H21Cl2NO3/c18-10-8-12-15(21)11-2-1-3-14(20-4-6-22-7-5-20)17(11)23-16(12)13(19)9-10/h8-9,11,14-15,17,21H,1-7H2
• InChI Key: LUUHSWQTOMSKJN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(C(C1)N3CCOCC3)OC4=C(C2O)C=C(C=C4Cl)Cl
• Molecular Formula: C17H21Cl2NO3
• Molecular Weight: 358.3 g/mol

Description

The compound identified as “5,7-dichloro-4-morpholin-4-yl-2,3,4,4a,9,9a-hexahydro-1H-xanthen-9-ol” is a chemical entity listed in the PubChem database. This compound is known for its unique chemical structure and properties, which make it a subject of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 5,7-dichloro-4-morpholin-4-yl-2,3,4,4a,9,9a-hexahydro-1H-xanthen-9-ol involves specific synthetic routes and reaction conditions. These methods typically include the use of organic solvents, catalysts, and controlled temperature and pressure conditions to achieve the desired chemical transformation. The exact synthetic route can vary depending on the desired purity and yield of the compound.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using large reactors and continuous flow systems. The process involves the optimization of reaction conditions to maximize yield and minimize by-products. Quality control measures are implemented to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

5,7-dichloro-4-morpholin-4-yl-2,3,4,4a,9,9a-hexahydro-1H-xanthen-9-ol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate and hydrogen peroxide, typically under acidic or basic conditions.

Reduction: Sodium borohydride and lithium aluminum hydride are commonly used under anhydrous conditions.

Substitution: Halogenated solvents and catalysts such as palladium on carbon are often used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

5,7-dichloro-4-morpholin-4-yl-2,3,4,4a,9,9a-hexahydro-1H-xanthen-9-ol has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5,7-dichloro-4-morpholin-4-yl-2,3,4,4a,9,9a-hexahydro-1H-xanthen-9-ol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to a cascade of biochemical events. The exact molecular targets and pathways can vary depending on the specific application and context.